Cas no 496873-64-4 (N-cyclopentyl-2-(pyridin-3-yl)quinazolin-4-amine)

• Product Name: N-cyclopentyl-2-(pyridin-3-yl)quinazolin-4-amine
• CAS No: 496873-64-4
• MF: C₁₈H₁₈N₄
• MW: 290.362323284149
• CID: 5454290
• PubChem ID: 17391397
• Update Time: 2023-11-27

N-cyclopentyl-2-(pyridin-3-yl)quinazolin-4-amine Chemical and Physical Properties

Names and Identifiers

• Z31239917
• EN300-26868263
• BDBM50196516
• 496873-64-4
• CHEMBL3968279
• SCHEMBL18354085
• AKOS007995877
• N-CYCLOPENTYL-2-(PYRIDIN-3-YL)QUINAZOLIN-4-AMINE
• N-Cyclopentyl-2-(3-pyridinyl)-4-quinazolinamine
• N-cyclopentyl-2-(pyridin-3-yl)quinazolin-4-amine

• Inchi： 1S/C18H18N4/c1-2-8-14(7-1)20-18-15-9-3-4-10-16(15)21-17(22-18)13-6-5-11-19-12-13/h3-6,9-12,14H,1-2,7-8H2,(H,20,21,22)
• InChI Key： WRPPYAYLCGHEDY-UHFFFAOYSA-N
• SMILES： N1=C2C(C=CC=C2)=C(NC2CCCC2)N=C1C1=CC=CN=C1

Computed Properties

• Exact Mass: 290.153146591g/mol
• Monoisotopic Mass: 290.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 50.7Ų

Experimental Properties

• Density: 1.247±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Melting Point: 147-148 °C
• Boiling Point: 419.5±37.0 °C(Predicted)
• pka: 4.72±0.30(Predicted)